Tumor-related mRNA detection is significant and interesting. The current mRNA detection method has the challenge of quantifying long mRNA sequences. Herein, a Y-shaped DNA probe with three target-binding segments was developed to detect tumor-related mRNA. This Y-shaped DNA probe (Y-probe) was assembled by six single DNA strands. Among these DNA strands, two DNA strands contained the split G-quadruplex sequence, and two DNA strands were modified with a pair of fluorophore and quencher, which were used to produce the detectable signal. In the presence of a long target mRNA sequence, target mRNA was hybridized with the three target-binding segments of the Y-probe, resulting in the increased fluorescence of G-quadruplex specific dye Thioflavin T and the decreased fluorescence of fluorophore, which could achieve the ratio detection of target mRNA. The Y-probe exhibited a low detection limit of 17.53 nM. Moreover, this probe showed high accuracy due to the benefits of three target-binding segments.

Abstract not available

A novel metal-organic framework [Co2LCl4]·2DMF (Co-L) based on thiacalix[4]arene derivative was synthesized using the solvothermal method. Then Co-L was respectively mixed with reduced graphene oxide (RGO), multi-walled carbon nanotubes (MWCNT) and mesoporous carbon (MC) to prepare corresponding composite materials. PXRD, SEM and N2 adsorption-desorption illustrated that composite materials have been successfully prepared. After optimizing experimental conditions for detecting chlorogenic acid (CGA), the Co-L@RGO(1:1) composite material showed the optimal electrocatalytic activity for CGA, which may be because RGO possessed large specific surface area and hydroxyl and carboxyl groups that could form hydrogen-bonding with the oxide of CGA. Benefiting from the synergetic effect of Co-L and RGO, the glassy carbon electrode modified with Co-L@RGO(1:1) (Co-L@RGO(1:1)/GCE) exhibited a low limit of detection (LOD) of 7.24 nM for CGA within the concentration of 0.1–2 μM and 2–20 μM. Co-L@RGO(1:1)/GCE also showed excellent selectivity, stability, and reproducibility for the CGA detection. Co-L@RGO(1:1)/GCE could detect the CGA in honeysuckle with satisfactory results. This work provided a great example for the thiacalix[4]arene-based MOF in the application of electrochemical sensors.

The teff cereal gained worldwide attention because it is gluten-free and rich in iron; thus, its flour is subject to fraud. This study evaluated the ability of Energy Dispersive X-Ray Fluorescence Spectroscopy (EDXRF) to identify teff flours adulterated with rice, whole wheat, oat, and rye flours. The adulteration followed a {5,4} simplex-lattice design. After smoothing and pretreatments, 15 kV and 50 kV spectra were fused by Common Dimensions Analysis (ComDim). Multiple Linear Regression (MLR) models using EDXRF-ComDim scores and percentage of teff were adjusted. The best model presented four common dimensions (CD), r2prediction = 0.8534, low RMSEP (0.0564), and absence of overfitting. The obtained model was robust to quantify adulteration in teff flour even with the differences in the intensity of EDXRF spectra of different crops. Therefore, EDXRF, in tandem with ComDim data fusion, was an efficient tool for the adulteration control of teff flours.

There are more than 200 subtypes of human papillomavirus (HPV), and high-risk HPVs are a leading cause of cervical cancer. Identifying the genotypes of HPV is significant for clinical diagnosis and cancer control. Herein, we used programmable and modified DNA as the backbone to construct fluorescent genotyping nanodevice for HPV subtype distinction. In our strategy, the dye-labeled single-stranded recognize-DNA (R-DNA) was hybridized with Black Hole Quencher (BHQ) labeled single-stranded link-DNA (L-DNA) to form three functionalized DNA (RL-DNA). Through the extension of polycytosine (poly-C) in L-DNA, three RL-DNAs can be more firmly adsorbed on graphene oxide to construct reliable genotyping nanodevice. The genotyping nanodevice had low background noise since the dual energy transfer, including Förster resonance energy transfer (FRET) from dye to black hole quencher (BHQ) and the resonance energy transfer (RET) from dye to GO. Meanwhile, the programmability of DNA allows the proposed strategy to simultaneously and selectively distinguish several HPV subtypes in solution using DNA labeled with different dyes. To demonstrate clinical potential, we show multiplexed assay of HPV subtypes in cervical scrapes, and it has been successfully applied in HPV-DNA analysis in cervical scrapes samples. The genotyping nanodevice could be developed for simultaneous and multiplex analysis of several oligonucleotides in a homogeneous solution by adjusting the recognition sequence, demonstrating its potential application in the rapid screening of multiple biomarkers.

Nanoparticle impact electrochemistry (NIE) is an emerging electroanalytical technique that has been utilized to the sensitive detection of a wide range of biological species. So far, the NIE based trace ion detection is largely unexplored due to the lack of effective signal amplification strategies. We herein develop an NIE-based electrochemical sensing platform that utilizes T-Hg2+-T coordination induced AgNP aggregation to detect Hg2+ in aqueous solution. The proposed aggregation-collision strategy enables highly sensitive and selective detection. A dual-mode analysis based on the change in impact frequency and oxidative charge of the anodic oxidation of the AgNPs in NIE allows for more accurate self-validated quantification. Furthermore, the current NIE-based sensor demonstrates reliable analysis of Hg2+ of real water samples, showing great potential for practical environmental monitoring and point-of-care testing (POCT) applications.

The composites of covalent organic frameworks (COFs) and silica gel have been considered to be promising chromatographic separation materials due to the distinct advantages such as large specific surface area, good mechanical strength and high porosity. In the present study, a novel imine-linked COF@silica composite was prepared by in-situ growth of 2,4,6-tris(4-aminophenyl)-1,3,5-triazine (TAPT) and 2,5-dihydroxyterephthalaldehyde (DHTA) monomers on the surface of aminated silica gel (SiO2–NH2). The successful surface-modification of TAPT-DHTA-COF distinctly enhanced the separation selectivity and efficiency of SiO2–NH2. Multiple types of analyte-stationary phase interactions contributed to the selective retention of structurally similar analytes. The designed TAPT-DHTA-COF@SiO2 was observed to effectively separate hydrophobic phenyl ketones, phthalate esters and steroid hormones. Moreover, the polar amino and hydroxyl groups of TAPT-DHTA-COF facilitated the selective determination of hydrophilic nucleosides/bases. The kinetic performance and thermodynamic behavior of TAPT-DHTA-COF@SiO2 column were particularly explored. It was found that column efficiency was mainly affected by the mass transfer resistance, and the retention of nucleosides/bases on the TAPT-DHTA-COF@SiO2 column was temperature dependent. The developed versatile TAPT-DHTA-COF@SiO2 column was finally applied for detecting environmental hormones as well as water-soluble nicotinamide in real samples. In summary, the potential application of TAPT-DHTA-COF@SiO2 composite material for liquid chromatographic separations was first explored and verified. The TAPT-DHTA-COF@SiO2 was proved to be a promising chromatographic separation material.

Acid phosphatase (ACP) as a clinical diagnostic biomarker for several pathophysiological diseases has aroused widespread interest. Compared to commonly developed single-mode ACP detection technology, the multi-mode detection method with self-validation can provide more reliable results. Herein, we proposed a triple-mode phosphorescence, fluorescence, and colorimetric method for ACP detection in combination with CDs@SiO2. HAuCl4 with oxidase-like activity can catalyze the oxidation of colorless 3,3′,5,5′-tetramethylbenzidine (TMB) to the blue oxide TMB (TMBox), offering absorption signals and quenching the phosphorescence and fluorescence of CDs@SiO2 based on the internal filtration effect (IFE). ACP can hydrolyze ascorbic acid 2-phosphate (AAP) to yield ascorbic acid (AA), thereby reducing TMBox to TMB, triggering solution fading and restoring phosphorescence and fluorescence signals. When the ACP inhibitor malathion is present, the reduction of TMBox is hindered, which successively led to the suppression of CDs@SiO2 phosphorescence and fluorescence signal recovery. According to these principles, triple-mode ACP (LOD = 0.0026 mU mL−1) and malathion detections (LOD = 0.039 μg mL−1) with favorable accuracy and sensitivity are realized. With simplicity, robustness, and versatility, the triple-mode sensor can be extended to the detection of the AAP hydrolase family and the screening of corresponding inhibitors.

CRISPR-Cas12a RNA-guided complexes have been developed to facilitate the rapid and sensitive detection of nucleic acids. However, they are limited by the complexity of the operation, risk of carry-over contamination, and degradation of CRISPR RNA (crRNA). In this study, a Cas12a-based single-stranded DNA (ssDNA)-modified crRNA (mD-crRNA)-mediated one-step diagnostic method (CasDOS) was established to overcome these drawbacks. mD-crRNA consisted of wild-type crRNA (Wt-crRNA) with ssDNA extensions at the 3′ and 5′ ends. Compared to Wt-crRNA, mD-crRNA exhibited a 100–1000-fold increase in sensitivity in the one-step assay, reducing the cis-cleavage activity of Cas12a to avoid excessive cleavage of the target DNA in the early stages of the reaction, leading to increased amplification and accumulation of the target amplicons, and improved the speed and intensity of the generated fluorescence signal. The detectability of CasDOS was 16.6 aM for the constructed plasmids of Streptococcus agalactiae (GBS), human papillomavirus type 16 (HPV16), and type 18 (HPV18). In clinical trials, CasDOS achieved 100% accuracy in identifying the known genotypes of the five HPV DNA samples. Moreover, CasDOS showed complete concordance with the qPCR results for GBS detection in ten vaginal or cervical swab samples, with a turnaround time from sampling to results within 30 min. In addition, mD-crRNA remained stable after Ribonuclease R treatment, suggesting that it might be more suitable as a raw material for the CRISPR detection kit. In conclusion, we have developed a universal, rapid, and highly sensitive one-step CRISPR detection assay.

Developing a rapid, sensitive, and efficient analytical method for the trace-level determination of highly concerning antibiotic ciprofloxacin (CIP) is desirable to guarantee the safety of human health and ecosystems. In this work, a novel electrochemical aptasensor based on polyethyleneimine grafted reduced graphene oxide and titanium dioxide (rGO/PEI/TiO2) nanocomposite was constructed for ultrasensitive and selective detection of CIP. Through the in-situ electrochemical oxidation of Ti3C2Tx nanosheets, TiO2 nanosheets with good electrochemical response were prepared in a more convenient and eco-friendly method. The prepared TiO2 nanosheets promote charge transferring on electrode interface, and [Fe(CN)6]3-/4- as electrochemical active substance can be electrostatically attracted by rGO/PEI. Thus, electrochemical detection signal of the aptasensor variates a lot after specific binding with CIP, achieving working dynamic range of 0.003–10.0 μmol L−1, low detection limit down to 0.7 nmol L−1 (S/N = 3) and selectivity towards other antibiotics. Additionally, the aptasensor exhibited good agreement with HPLC method at 95% confidence level, and achieved good recoveries (96.8–106.3%) in real water samples, demonstrating its suitable applicability of trace detection of CIP in aquatic environment.